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Compound of Interest

Compound Name: tert-Nonyl mercaptan

CAS No.: 25360-10-5; 67952-62-9

Cat. No.: B2777767

Get Quote

Introduction

Tertiary-nonyl mercaptan (TNM), a complex mixture of C9 tertiary thiol isomers, is a crucial

industrial chemical primarily utilized as a chain transfer agent in polymerization and as an

additive in lubricants. Its chemical structure, characterized by a bulky tertiary alkyl group

attached to a sulfhydryl functional group, dictates its reactivity and physical properties. A

thorough understanding of its spectroscopic characteristics is paramount for quality control,

reaction monitoring, and regulatory compliance. This technical guide provides an in-depth

analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data for tert-nonyl mercaptan, with a focus on the major isomer, 2-methyl-2-octanethiol.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for tert-nonyl mercaptan. It is

important to note that commercial tert-nonyl mercaptan is a mixture of isomers, and the data

presented here is predominantly based on the expected spectrum of the major isomer, 2-

methyl-2-octanethiol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: The following NMR data is predicted based on the structure of 2-methyl-2-octanethiol and

spectral data of analogous tertiary thiols, as direct experimental NMR data for this specific

compound is not readily available in public databases.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Methyl-2-octanethiol

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.5 - 1.6 Singlet 1H -SH

~1.3 - 1.4 Singlet 6H -C(CH₃)₂-

~1.2 - 1.5 Multiplet 8H -(CH₂)₄-

~0.9 Triplet 3H -CH₂-CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Methyl-2-octanethiol

Chemical Shift (δ) ppm Carbon Type Assignment

~50 - 55 Quaternary C-(SH)(CH₃)₂

~40 - 45 Methylene -CH₂- adjacent to quaternary C

~30 - 35 Methyl -C(CH₃)₂

~31.9 Methylene -CH₂-

~29.2 Methylene -CH₂-

~22.7 Methylene -CH₂-

~14.1 Methyl -CH₃

Infrared (IR) Spectroscopy
The infrared spectrum of tert-nonyl mercaptan exhibits characteristic absorption bands

corresponding to its functional groups. The data below is based on the gas-phase FTIR
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spectrum available from the NIST/EPA Gas-Phase Infrared Database.[1]

Table 3: Key IR Absorption Bands for tert-Nonyl Mercaptan

Wavenumber (cm⁻¹) Intensity Assignment

2960 - 2850 Strong C-H stretching (alkane)

2570 Weak S-H stretching (thiol)

1465 Medium C-H bending (CH₂ and CH₃)

1375 Medium C-H bending (gem-dimethyl)

~720 Weak C-S stretching

Mass Spectrometry (MS)
The mass spectrum of tert-nonyl mercaptan obtained by electron ionization (EI) shows a

characteristic fragmentation pattern. The molecular ion peak is often weak or absent due to the

facile cleavage of the tertiary carbon-sulfur bond.

Table 4: Major Fragments in the Mass Spectrum of tert-Nonyl Mercaptan

m/z Proposed Fragment

160 [M]⁺ (Molecular Ion)

127 [M - SH]⁺

101 [M - C₄H₉]⁺

57 [C₄H₉]⁺ (tert-butyl cation)

43 [C₃H₇]⁺ (isopropyl cation)

Experimental Protocols
Detailed experimental protocols are crucial for the reproducible acquisition of high-quality

spectroscopic data. The following sections outline generalized procedures for the analysis of a

liquid sample like tert-nonyl mercaptan.
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NMR Spectroscopy
Sample Preparation:

Dissolve 5-25 mg of tert-nonyl mercaptan in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., chloroform-d, CDCl₃).

The use of a deuterated solvent is necessary for the spectrometer's field frequency lock.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).

Filter the sample into a clean, dry 5 mm NMR tube to remove any particulate matter.

Data Acquisition:

The NMR spectra should be acquired on a high-resolution spectrometer (e.g., 300 MHz or

higher).

For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise

ratio.

For ¹³C NMR, a larger number of scans is typically required due to the lower natural

abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
Sample Preparation:

For a liquid sample like tert-nonyl mercaptan, the spectrum can be obtained directly as a

neat liquid.

A thin film of the liquid is placed between two salt plates (e.g., NaCl or KBr), which are

transparent to infrared radiation.

Data Acquisition:

The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.
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A background spectrum of the clean salt plates is first recorded and automatically

subtracted from the sample spectrum.

The spectrum is typically scanned over the mid-infrared range (4000-400 cm⁻¹).

Mass Spectrometry (MS)
Sample Introduction and Ionization:

The liquid sample is introduced into the mass spectrometer, often via a direct insertion

probe or through a gas chromatograph (GC-MS).

Electron Ionization (EI) is a common method for the analysis of relatively volatile and

thermally stable compounds like tert-nonyl mercaptan. In this process, the sample

molecules are bombarded with a high-energy electron beam (typically 70 eV), causing

ionization and fragmentation.

Mass Analysis and Detection:

The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

A detector records the abundance of each ion, generating the mass spectrum.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

chemical compound like tert-nonyl mercaptan.
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Workflow for Spectroscopic Analysis of a Chemical Compound

Sample Preparation

Data Acquisition

Data Analysis & Interpretation

Conclusion

Chemical Sample (tert-Nonyl Mercaptan)

Dissolution in Deuterated Solvent (for NMR) Preparation as Neat Liquid (for IR) Dilution (for MS)

NMR Spectrometer FTIR Spectrometer Mass Spectrometer

NMR Spectrum Analysis
(Chemical Shift, Integration, Multiplicity)

IR Spectrum Analysis
(Characteristic Frequencies)

Mass Spectrum Analysis
(Molecular Ion, Fragmentation Pattern)

Structural Elucidation & Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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